![molecular formula C12H19N3O B7508139 1-(2-Ethylpiperidin-1-yl)-2-imidazol-1-ylethanone](/img/structure/B7508139.png)
1-(2-Ethylpiperidin-1-yl)-2-imidazol-1-ylethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-Ethylpiperidin-1-yl)-2-imidazol-1-ylethanone, also known as EPI, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EPI is a unique compound that has been synthesized using different methods, and its mechanism of action has been studied extensively to understand its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 1-(2-Ethylpiperidin-1-yl)-2-imidazol-1-ylethanone is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain, including the GABAergic and glutamatergic systems. This compound has been shown to enhance the activity of GABA receptors and inhibit the activity of NMDA receptors, which are involved in the regulation of synaptic plasticity and memory formation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects, including anticonvulsant, anxiolytic, and analgesic effects, as well as neuroprotective effects against ischemic injury. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
1-(2-Ethylpiperidin-1-yl)-2-imidazol-1-ylethanone has several advantages for lab experiments, including its high purity, stability, and ease of synthesis. However, this compound has some limitations, including its limited solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for research on 1-(2-Ethylpiperidin-1-yl)-2-imidazol-1-ylethanone, including the development of novel this compound derivatives with improved pharmacological properties, the investigation of the molecular mechanisms underlying its neuroprotective effects, and the exploration of its potential as a treatment for other neurological disorders, such as Parkinson's disease and multiple sclerosis.
In conclusion, this compound is a unique chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research on this compound is warranted to fully understand its potential as a therapeutic agent.
Synthesis Methods
1-(2-Ethylpiperidin-1-yl)-2-imidazol-1-ylethanone can be synthesized using different methods, including the condensation of 2-ethylpiperidine with imidazole-1-carboxaldehyde, followed by reduction with sodium borohydride. Another method involves the reaction of 2-ethylpiperidine with 2-bromo-1-(imidazol-1-yl)ethanone in the presence of potassium carbonate. These methods have been optimized to produce high yields of this compound with excellent purity.
Scientific Research Applications
1-(2-Ethylpiperidin-1-yl)-2-imidazol-1-ylethanone has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and material science. In medicinal chemistry, this compound has been shown to exhibit anticonvulsant, anxiolytic, and analgesic effects. In neuroscience, this compound has been investigated for its neuroprotective effects against ischemic injury and its potential as a treatment for Alzheimer's disease. In material science, this compound has been used as a building block for the synthesis of novel polymers with unique properties.
Properties
IUPAC Name |
1-(2-ethylpiperidin-1-yl)-2-imidazol-1-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3O/c1-2-11-5-3-4-7-15(11)12(16)9-14-8-6-13-10-14/h6,8,10-11H,2-5,7,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBHWJGUSGSCJOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCN1C(=O)CN2C=CN=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.